Cas no 1762-87-4 (3-Bromo-p-terphenyl)

• Product Name: 3-Bromo-p-terphenyl
• CAS No: 1762-87-4
• Molecular Formula: C₁₈H₁₃Br
• Molecular Weight: 309.1998
• MDL: MFCD26635874
• CID: 2782648
• PubChem ID: 15329710

3-Bromo-p-terphenyl Properties

Names and Identifiers

• 3-bromo-p-terphenyl
• 1-bromo-3-(4-phenylphenyl)benzene
• 1,1':4',1''-Terphenyl, 3-bromo-
• 3-Bromo-1,1':4',1''-terphenyl
• 1~3~-Bromo-1~1~,2~1~:2~4~,3~1~-terphenyl
• SCHEMBL5476316
• CS-0378195
• AS-80571
• B6127
• DB-410746
• DTXSID90571597
• JJKJPQMYYSMPBE-UHFFFAOYSA-N
• 1762-87-4
• MFCD26635874
• E83937
• 4-(3-bromophenyl)-1,1'-biphenyl
• 3-Bromo-1,1':4'1''-terphenyl
• 822-190-1

• MDL： MFCD26635874
• InChIKey： JJKJPQMYYSMPBE-UHFFFAOYSA-N
• Inchi： 1S/C18H13Br/c19-18-8-4-7-17(13-18)16-11-9-15(10-12-16)14-5-2-1-3-6-14/h1-13H
• SMILES： BrC1=C([H])C([H])=C([H])C(=C1[H])C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 308.02006 g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 308.02006 g/mol
• Heavy Atom Count: 19
• Complexity: 261
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.3
• Topological Polar Surface Area: 0
• Molecular Weight: 309.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls